1-Benzyloxycarbonyl-4-hydroxy-1,2,3,4-tetrahydroquinoline

• Molecular Formula: C17H17NO3
• Molecular Weight: 283.32 g/mol
• IUPAC Name: benzyl 4-hydroxy-3,4-dihydro-2H-quinoline-1-carboxylate
• InChI: InChI=1S/C17H17NO3/c19-16-10-11-18(15-9-5-4-8-14(15)16)17(20)21-12-13-6-2-1-3-7-13/h1-9,16,19H,10-12H2
• InChI Key: CXJTYVYLVCQRMA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C2C1O)C(=O)OCC3=CC=CC=C3

Description

1-Benzyloxycarbonyl-4-hydroxy-1,2,3,4-tetrahydroquinoline is a useful research compound. Its molecular formula is C17H17NO3 and its molecular weight is 283.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a flask were charged 25.04 g of 1-benzyloxycarbonyl-2,3-dihydro-4-quinolone, 6.72 g of sodium borohydride and 200 mL of tetrahydrofuran, and the flask was incubated in a water bath wherein the temperature was maintained constant at 25° C. To the flasks was added dropwise 50 mL of methanol over about 30 minutes with watching out heat generation/foam formation. After confirming the reaction termination by TLC, to the flask was added dropwise 400 mL of water with watching out foam formation, and to the solution was added 800 mL of ethyl acetate and the objective product was extracted. Further, the organic layer was washed with 2.5% saline, and then to the organic layer was added MgSO4, and the insoluble material was filtered. The filtrate was concentrated under reduced pressure to give 24.05 g of 1-benzyloxycarbonyl-4-hydroxy-1,2,3,4-tetrahydroquinoline as white solid (86% yield).